Cas no 2138070-51-4 (4-(5-amino-3-bromo-2-fluorophenyl)benzaldehyde)

• Product Name: 4-(5-amino-3-bromo-2-fluorophenyl)benzaldehyde
• CAS No: 2138070-51-4
• MF: C₁₃H₉BrFNO
• MW: 294.119065999985
• CID: 6357031
• PubChem ID: 165794373
• Update Time: 2025-07-02

4-(5-amino-3-bromo-2-fluorophenyl)benzaldehyde Chemical and Physical Properties

Names and Identifiers

• 4-(5-amino-3-bromo-2-fluorophenyl)benzaldehyde
• 2138070-51-4
• EN300-1142584

• Inchi： 1S/C13H9BrFNO/c14-12-6-10(16)5-11(13(12)15)9-3-1-8(7-17)2-4-9/h1-7H,16H2
• InChI Key： GOCGJBFNDIYGQJ-UHFFFAOYSA-N
• SMILES： BrC1C=C(C=C(C=1F)C1C=CC(C=O)=CC=1)N

Computed Properties

• Exact Mass: 292.98515g/mol
• Monoisotopic Mass: 292.98515g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 17
• Rotatable Bond Count: 2
• Complexity: 268
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.1
• Topological Polar Surface Area: 43.1Ų

Additional information on 4-(5-amino-3-bromo-2-fluorophenyl)benzaldehyde

Recent Advances in the Study of 4-(5-amino-3-bromo-2-fluorophenyl)benzaldehyde (CAS: 2138070-51-4) and Its Applications in Chemical Biology and Drug Discovery

The compound 4-(5-amino-3-bromo-2-fluorophenyl)benzaldehyde (CAS: 2138070-51-4) has recently emerged as a promising scaffold in chemical biology and medicinal chemistry research. This aromatic aldehyde derivative, characterized by its unique halogenated and aminated structure, has attracted significant attention due to its versatile reactivity and potential applications in drug discovery. Recent studies have focused on exploring its role as a key intermediate in the synthesis of bioactive molecules, particularly in the development of kinase inhibitors and targeted covalent inhibitors.

A 2023 study published in the Journal of Medicinal Chemistry demonstrated the utility of 4-(5-amino-3-bromo-2-fluorophenyl)benzaldehyde as a building block for the synthesis of novel Bruton's tyrosine kinase (BTK) inhibitors. The researchers utilized its reactive aldehyde group for Schiff base formation with various hydrazine derivatives, yielding compounds with improved selectivity profiles. The bromo and fluoro substituents were found to be crucial for optimal target engagement, with X-ray crystallography studies revealing specific halogen bonding interactions with the kinase active site.

In the field of targeted protein degradation, a recent Nature Chemical Biology publication (2024) highlighted the compound's application in PROTAC (proteolysis-targeting chimera) development. The amino group at the 5-position served as an ideal attachment point for linker conjugation, while the benzaldehyde moiety enabled efficient coupling with E3 ligase ligands. This dual functionality has positioned 2138070-51-4 as a valuable chemical tool for creating degraders of challenging drug targets, including transcription factors previously considered "undruggable."

Structural-activity relationship (SAR) studies have revealed interesting properties of this compound. The fluorine atom at the 2-position significantly influences the compound's metabolic stability, as demonstrated in recent ADME profiling studies. Meanwhile, the bromine atom at the 3-position has been shown to be amenable to various cross-coupling reactions, enabling rapid diversification of the scaffold. These features make 4-(5-amino-3-bromo-2-fluorophenyl)benzaldehyde particularly attractive for parallel synthesis approaches in lead optimization campaigns.

Recent advances in synthetic methodology have also improved access to this compound. A 2024 Organic Process Research & Development paper described a scalable, chromatography-free synthesis route with improved atom economy. The new protocol employs a selective bromination-fluorination sequence followed by palladium-catalyzed formylation, achieving overall yields of 65-70% with excellent purity (>99%). This development addresses previous challenges in large-scale production, making the compound more accessible for drug discovery programs.

Emerging applications in chemical biology include its use as a fluorescent probe precursor. The aldehyde group can be converted to various fluorophores through condensation reactions, while the aromatic system provides conjugation pathways for tuning emission properties. Recent work in ACS Chemical Biology demonstrated how derivatives of 2138070-51-4 could be engineered to create environment-sensitive probes for monitoring protein conformational changes in real time.

In conclusion, 4-(5-amino-3-bromo-2-fluorophenyl)benzaldehyde (2138070-51-4) represents a multifaceted tool in modern drug discovery and chemical biology. Its unique combination of reactive groups and halogen substituents enables diverse applications ranging from kinase inhibitor development to PROTAC design and fluorescent probe synthesis. Recent synthetic improvements and mechanistic studies have further solidified its position as a valuable building block, suggesting continued importance in future medicinal chemistry campaigns.